Cas no 1805111-71-0 (2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1805111-71-0
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4840813
• Update Time: 2025-06-08

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O2/c1-17-5-2-6(18-9(12,13)14)7(8(10)11)16-4(5)3-15/h2,8H,3,15H2,1H3
• InChI Key： UWEKLHCGNMTCPH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CN)=N1)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1.6
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1805111-71-0): A Comprehensive Overview

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1805111-71-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine is composed of a pyridine ring with several functional groups attached. The aminomethyl group at the 2-position, the difluoromethyl group at the 6-position, the methoxy group at the 3-position, and the trifluoromethoxy group at the 5-position collectively contribute to its distinct chemical and biological properties. These functional groups provide opportunities for modulating the compound's reactivity and interactions with biological targets.

In terms of chemical synthesis, 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine can be synthesized through a multi-step process involving various organic reactions. One common approach involves the sequential addition of functional groups to a pyridine scaffold. For instance, the methoxy group can be introduced via methylation of a pyridine derivative, followed by the introduction of the trifluoromethoxy group through a nucleophilic substitution reaction. The difluoromethyl group can be added using difluoroacetic acid derivatives, and the final aminomethyl group can be introduced via reductive amination or other nitrogen-containing reagents.

The biological activities of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine have been extensively studied in recent years. One of its key applications is in the development of inhibitors for specific enzymes involved in various disease pathways. For example, this compound has shown promising inhibitory activity against certain kinases and proteases, which are important targets in cancer and inflammatory diseases. The presence of fluorinated groups in its structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has also explored the potential of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine as a lead compound for developing new antiviral agents. Studies have demonstrated that this compound can effectively inhibit viral replication by interfering with key viral enzymes or pathways. The unique combination of functional groups in its structure allows it to interact with multiple targets, potentially reducing the risk of resistance development.

In addition to its therapeutic applications, 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine has been investigated for its use as a probe molecule in biochemical and cellular assays. Its ability to selectively bind to specific proteins or cellular components makes it valuable for studying protein-protein interactions and signaling pathways. This property has been leveraged in high-throughput screening (HTS) platforms to identify novel drug candidates and understand complex biological processes.

The safety profile of 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1805111-71-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for developing new therapeutic agents and probe molecules. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological systems.